Cas no 1256833-87-0 (1-(5-methoxypyridin-3-yl)cyclopropan-1-amine)

• Product Name: 1-(5-methoxypyridin-3-yl)cyclopropan-1-amine
• CAS No: 1256833-87-0
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5955066
• PubChem ID: 115009027
• Update Time: 2025-07-21

1-(5-methoxypyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxypyridin-3-yl)cyclopropan-1-amine
• Cyclopropanamine, 1-(5-methoxy-3-pyridinyl)-
• EN300-1840666
• 1256833-87-0

• Inchi： 1S/C9H12N2O/c1-12-8-4-7(5-11-6-8)9(10)2-3-9/h4-6H,2-3,10H2,1H3
• InChI Key： ZVCLYPSQBWSUQZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC(OC)=CN=C2)(N)CC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 292.1±35.0 °C(Predicted)
• pka: 6.91±0.20(Predicted)

Additional information on 1-(5-methoxypyridin-3-yl)cyclopropan-1-amine

Professional Introduction to 1-(5-methoxypyridin-3-yl)cyclopropan-1-amine (CAS No. 1256833-87-0)

1-(5-methoxypyridin-3-yl)cyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1256833-87-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a cyclopropane ring linked to a pyridine moiety, which is further substituted with a methoxy group. This arrangement imparts distinct chemical and biological characteristics that make it a valuable candidate for further research and exploration.

The cyclopropane ring in 1-(5-methoxypyridin-3-yl)cyclopropan-1-amine is a key feature that contributes to its reactivity and potential biological activity. Cyclopropane rings are known for their high ring strain, which can be exploited to enhance the bioavailability and binding affinity of pharmaceutical compounds. The presence of the pyridine ring enhances the compound's solubility in polar environments, making it more suitable for biological assays and drug delivery systems. The methoxy group, on the other hand, provides additional electronic and steric effects that can modulate the compound's interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Pyridine derivatives, in particular, have been extensively studied for their role in developing novel therapeutic agents. The combination of a pyridine ring with a cyclopropane moiety in 1-(5-methoxypyridin-3-yl)cyclopropan-1-amine creates a versatile scaffold that can be modified to target various biological pathways. This has led to its investigation as a potential lead compound in the development of drugs for treating neurological disorders, inflammatory conditions, and infectious diseases.

One of the most compelling aspects of 1-(5-methoxypyridin-3-yl)cyclopropan-1-amine is its potential as an intermediate in synthesizing more complex pharmacophores. The cyclopropane ring can serve as a handle for further functionalization, allowing chemists to introduce additional substituents that enhance specific biological activities. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for therapeutic intervention. The methoxy group also provides a site for chemical modification, enabling the creation of analogs with tailored properties.

The pyridine moiety in 1-(5-methoxypyridin-3-yl)cyclopropan-1-amine plays a crucial role in its interaction with biological targets. Pyridine derivatives are known for their ability to bind to proteins and enzymes through hydrogen bonding and other non-covalent interactions. This property makes them valuable in designing drugs that require precise targeting within cellular environments. The presence of the methoxy group further enhances these interactions by providing additional hydrogen bonding opportunities and steric bulk, which can fine-tune binding affinities.

In recent years, there has been growing interest in leveraging computational methods to accelerate the discovery and optimization of novel drug candidates. Molecular modeling techniques have been particularly useful in studying compounds like 1-(5-methoxypyridin-3-yl)cyclopropan-1-amine. These methods allow researchers to predict how the compound will interact with biological targets at an atomic level, providing insights into its potential efficacy and safety profiles. Such computational studies have guided experimental efforts and led to the identification of promising derivatives with improved pharmacological properties.

The synthesis of 1-(5-methoxypyridin-3-yl)cyclopropan-1-amine represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and preclinical evaluations. Advances in synthetic methodologies have also allowed for the introduction of various substituents at different positions within the molecule, leading to a library of derivatives with diverse biological activities. This flexibility has been instrumental in exploring the full potential of this scaffold as a pharmaceutical lead.

The pharmacological evaluation of 1-(5-methoxypyridin-3-yl)cyclopropan-1-amine has revealed several intriguing properties that warrant further investigation. Initial studies have demonstrated its ability to modulate certain signaling pathways involved in inflammation and neurodegeneration. These findings have prompted researchers to explore its potential as a therapeutic agent for conditions such as rheumatoid arthritis, Alzheimer's disease, and Parkinson's disease. Additionally, preclinical trials have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it relevant for treating oxidative stress-related disorders.

The future prospects for 1-(5-methoxypyridin-3-yl)cyclopropan-1-amine are promising, given its unique structural features and demonstrated biological activity. Continued research is expected to uncover new applications for this compound across various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical reality. As our understanding of molecular interactions advances, compounds like this one are poised to play an increasingly important role in modern medicine.